4-({2-[4-(Hydroxymethyl)piperidino]benzyl}amino)-3-nitrobenzenecarbonitrile

• IUPAC Name: 4-[[2-[4-(hydroxymethyl)piperidin-1-yl]phenyl]methylamino]-3-nitrobenzonitrile
• InChI: InChI=1S/C20H22N4O3/c21-12-16-5-6-18(20(11-16)24(26)27)22-13-17-3-1-2-4-19(17)23-9-7-15(14-25)8-10-23/h1-6,11,15,22,25H,7-10,13-14H2
• InChI Key: XMJUINCFHKBDGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C2=CC=CC=C2CNC3=C(C=C(C=C3)C#N)[N+](=O)[O-]
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

“4-({2-[4-(Hydroxymethyl)piperidino]benzyl}amino)-3-nitrobenzenecarbonitrile” is a chemical compound that is available for purchase from various suppliers. It is used for pharmaceutical testing.

Synthesis Analysis

Piperidine derivatives are among the most important synthetic fragments for designing drugs. The synthesis of piperidine-containing compounds has been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Protodeboronation of pinacol boronic esters utilizing a radical approach has been reported.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Protodeboronation of pinacol boronic esters utilizing a radical approach has been reported.

Scientific Research Applications

Enaminonitriles in Heterocyclic Synthesis

Research by Medrasi et al. (2013) explores the role of enaminonitriles, such as benzylcyanide and 4-nitrobenzylcyanide, in the synthesis of heterocyclic compounds. These compounds are condensed with triethyl orthoformate and piperidine to yield acrylonitriles, which are further processed to produce 4-aminopyrazoles through Thorpe-Ziegler cyclization. This study underscores the potential of compounds related to 4-({2-[4-(Hydroxymethyl)piperidino]benzyl}amino)-3-nitrobenzenecarbonitrile in creating valuable heterocyclic derivatives with potential applications in pharmaceuticals and agrochemicals (H. Y. Medrasi, M. Al-Sheikh, A. M. Salaheldin, 2013).

Nitroxides in Biomedical Applications

The study by Babic et al. (2020) delves into the biomedical applications of nitroxides, focusing on their roles as antioxidants, spin labels, and MRI contrast agents. It specifically examines the stability of tetraethyl-substituted piperidine nitroxides in biological systems, providing insights into the design of more stable nitroxide-based probes for biomedical imaging and therapeutic applications. This research highlights the relevance of structurally similar compounds to this compound in enhancing the functionality and application range of nitroxide radicals in medicine and biology (N. Babic, M. Orio, F. Peyrot, 2020).

Organic Synthesis and Functional Group Reactivity

Malievskii and Shapiro's (2005) review on nitroxyl radicals, including piperidine derivatives, provides a comprehensive overview of the correlation between the chemical structure of nitroxyl radicals and their reactivity. The study discusses the impact of functional groups and the radical center on the radicals' behavior in various reactions, which is crucial for designing new synthetic pathways and understanding the reactivity of complex organic molecules like this compound in organic synthesis (A. D. Malievskii, A. B. Shapiro, 2005).

Future Directions

Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.